Agn-PC-00gvaw

• IUPAC Name: 7-methyl-8-(4-methylpent-3-enyl)-3-propan-2-ylnaphthalen-2-ol
• InChI: InChI=1S/C20H26O/c1-13(2)7-6-8-17-15(5)9-10-16-11-18(14(3)4)20(21)12-19(16)17/h7,9-12,14,21H,6,8H2,1-5H3
• InChI Key: AUWRQPUIRROMAA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=CC(=C(C=C2C=C1)C(C)C)O)CCC=C(C)C
• Molecular Formula: C20H26O
• DSSTOX Substance ID: DTXSID60473837
• Molecular Weight: 282.4 g/mol
• CAS No.: 154842-54-3

Description

Agn-PC-00gvaw is a chemical compound that has garnered significant interest in various scientific fields due to its unique properties and potential applications. This compound is known for its distinctive reactivity and versatility, making it a valuable subject of study in chemistry, biology, medicine, and industry.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of Agn-PC-00gvaw typically involves a series of well-defined chemical reactions. One common method is the polyol process, which involves the reduction of silver salts in the presence of polyols such as ethylene glycol. This method is favored for its ability to produce silver nanowires with high yield and controlled morphology .

Industrial Production Methods: In industrial settings, the production of this compound often employs large-scale chemical reactors where the reaction conditions, such as temperature, pressure, and concentration of reactants, are meticulously controlled to ensure consistency and quality of the final product. Techniques such as vacuum filtration and electrospinning are also utilized to integrate the compound into various matrices for practical applications .

Chemical Reactions Analysis

Types of Reactions: Agn-PC-00gvaw undergoes several types of chemical reactions, including oxidation, reduction, and substitution. These reactions are influenced by the compound’s unique electronic structure and the presence of specific functional groups.

Common Reagents and Conditions: Common reagents used in the reactions involving this compound include oxygen, hydrogen, and various organic and inorganic compounds. The reaction conditions, such as temperature, pH, and solvent choice, play a crucial role in determining the reaction pathways and the nature of the products formed .

Major Products: The major products formed from the reactions of this compound depend on the specific reaction conditions. For example, oxidation reactions typically yield silver oxides, while reduction reactions can produce elemental silver or other reduced forms of the compound .

Scientific Research Applications

Agn-PC-00gvaw has a wide range of applications in scientific research. In chemistry, it is used as a catalyst in various reactions due to its high reactivity and stability. In biology and medicine, the compound’s antimicrobial properties make it valuable for developing antibacterial agents and wound healing materials .

In the industrial sector, this compound is utilized in the production of flexible electronics, sensors, and conductive films.

Mechanism of Action

The mechanism of action of Agn-PC-00gvaw involves its interaction with molecular targets and pathways within biological systems. The compound’s antimicrobial effects are primarily due to its ability to disrupt the cell membranes of bacteria, leading to cell death. Additionally, this compound can generate reactive oxygen species (ROS) that further contribute to its antimicrobial activity .

Comparison with Similar Compounds

Similar Compounds: Similar compounds to Agn-PC-00gvaw include other silver-based compounds such as silver nitrate (AgNO3) and silver azide (AgN3). These compounds share some chemical properties with this compound but differ in their specific applications and reactivity .

Uniqueness: What sets this compound apart from other similar compounds is its unique combination of high reactivity, stability, and versatility. These properties make it particularly suitable for a wide range of applications, from catalysis to biomedical uses .